Cas no 50690-52-3 (BENZENEACETONITRILE, 4-PROPOXY-)
50690-52-3 structure
Product Name:BENZENEACETONITRILE, 4-PROPOXY-
CAS No:50690-52-3
MF:C11H13NO
MW:175.227022886276
CID:3370946
PubChem ID:15556138
Update Time:2025-04-21
BENZENEACETONITRILE, 4-PROPOXY- Chemical and Physical Properties
Names and Identifiers
-
- BENZENEACETONITRILE, 4-PROPOXY-
- 2-(4-propoxyphenyl)acetonitrile
- SCHEMBL7774589
- AKOS000166950
- 50690-52-3
- 993-295-9
-
- Inchi: 1S/C11H13NO/c1-2-9-13-11-5-3-10(4-6-11)7-8-12/h3-6H,2,7,9H2,1H3
- InChI Key: GHTRHWRFHUGGOI-UHFFFAOYSA-N
- SMILES: C1(CC#N)=CC=C(OCCC)C=C1
Computed Properties
- Exact Mass: 175.099714038Da
- Monoisotopic Mass: 175.099714038Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 33Ų
BENZENEACETONITRILE, 4-PROPOXY- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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